Cas no 128345-83-5 (2-Pyrrolidinone, 3-dodecyl-1-ethyl-)

• Product Name: 2-Pyrrolidinone, 3-dodecyl-1-ethyl-
• CAS No: 128345-83-5
• MF: C₁₈H₃₅NO
• MW: 281.476605653763
• CID: 1222696
• PubChem ID: 71340596
• Update Time: 2025-04-20

2-Pyrrolidinone, 3-dodecyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-dodecyl-1-ethyl-
• 3-dodecyl-1-ethylpyrrolidin-2-one
• DTXSID50767752
• 128345-83-5

• Inchi： 1S/C18H35NO/c1-3-5-6-7-8-9-10-11-12-13-14-17-15-16-19(4-2)18(17)20/h17H,3-16H2,1-2H3
• InChI Key： UQYOTLFOEVLOSV-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCCCCCCCCC)CCN1CC

Computed Properties

• Exact Mass: 281.27205
• Monoisotopic Mass: 281.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31